Cas no 605655-08-1 (tert-Butyl 3-(tosyloxy)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(tosyloxy)azetidine-1-carboxylate
• CAS No: 605655-08-1
• MF: C₁₅H₂₁NO₅S
• MW: 327.395943403244
• MDL: MFCD07787192
• CID: 952396
• PubChem ID: 57351432
• Update Time: 2025-04-19

tert-Butyl 3-(tosyloxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(tosyloxy)azetidine-1-carboxylate
• 1-BOC-3-(TOLUENE-4-SULFONYLOXY)-AZETIDINE
• tert-butyl 3-(4-methylphenyl)sulfonyloxyazetidine-1-carboxylate
• 605655-08-1
• SCHEMBL2298971
• RIOKPEBUTRGTEA-UHFFFAOYSA-N
• AMY1823
• DTXSID70722343
• AT13654
• BS-29145
• A868943
• TERT-BUTYL 3-[(4-METHYLBENZENESULFONYL)OXY]AZETIDINE-1-CARBOXYLATE
• tert-Butyl 3-[(4-methylbenzene-1-sulfonyl)oxy]azetidine-1-carboxylate
• tert-butyl 3-(p-tolylsulfonyloxy)azetidine-1-carboxylate
• SY333942
• 1-BOC-3-Tosyloxyazetidine
• MFCD07787192
• SB50905
• tert-Butyl3-(tosyloxy)azetidine-1-carboxylate
• 1-Boc-3-(tosyloxy)azetidine
• AKOS015998945
• CS-0153017

• MDL： MFCD07787192
• Inchi： 1S/C15H21NO5S/c1-11-5-7-13(8-6-11)22(18,19)21-12-9-16(10-12)14(17)20-15(2,3)4/h5-8,12H,9-10H2,1-4H3
• InChI Key： RIOKPEBUTRGTEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 327.11400
• Monoisotopic Mass: 327.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.29000
• LogP: 3.33830

tert-Butyl 3-(tosyloxy)azetidine-1-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C